1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluoro-4-methoxybenzenesulfonyl)piperazine

• IUPAC Name: 3-cyclopropyl-6-[4-(3-fluoro-4-methoxyphenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C19H21FN6O3S/c1-29-16-5-4-14(12-15(16)20)30(27,28)25-10-8-24(9-11-25)18-7-6-17-21-22-19(13-2-3-13)26(17)23-18/h4-7,12-13H,2-3,8-11H2,1H3
• InChI Key: HHAKOAXUUYITJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN4C(=NN=C4C5CC5)C=C3)F
• Molecular Formula: C19H21FN6O3S
• Molecular Weight: 432.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including a triazolopyridazine ring, a cyclopropyl group, a piperazine ring, and a benzenesulfonyl group with a fluoro and a methoxy substituent.

Molecular Structure Analysis

The compound contains a 1,2,4-triazolo[4,3-b]pyridazine ring, which is a bicyclic structure with a five-membered 1,2,4-triazole ring fused to a six-membered pyridazine ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present. For example, the piperazine ring might undergo substitutions, and the benzenesulfonyl group might participate in coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and the functional groups present. For example, the presence of the polar sulfonyl group and the nonpolar cyclopropyl group could impact its solubility.

Scientific Research Applications

Anticancer Activity

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Antimicrobial Activity

. They have been evaluated for their in vitro antibacterial activity against S. aureus, B. subtilis, E. .

Analgesic and Anti-inflammatory Activity

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Antioxidant Activity

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Antiviral Activity

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Enzyme Inhibition

. This makes them potential candidates for the treatment of diseases related to these enzymes.

Antitubercular Agents

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Drug Design and Development

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Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . These compounds can make specific interactions with different target receptors due to their hydrogen bond accepting and donating characteristics .

Mode of Action

Similar compounds have been found to interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to form specific interactions with different target receptors, which can lead to various biochemical changes .

Biochemical Pathways

Similar compounds have been found to exhibit diverse pharmacological activities, suggesting that they may affect a variety of biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide insights into the compound’s bioavailability and its potential interactions within the body.

Result of Action

Similar compounds have been found to exhibit diverse pharmacological activities, suggesting that they may have a range of molecular and cellular effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential uses of this compound in various fields, such as medicinal chemistry or material science. Further studies could also investigate its synthesis and properties in more detail.